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Compound of Interest

Compound Name: Alpha-Solamarine

Cat. No.: B1590948 Get Quote

Disclaimer: This guide addresses the topic of α-Solanine. It is presumed that the query for

"Alpha-Solamarine" was a typographical error, as α-Solanine is the scientifically recognized

compound with a substantial body of research.

This technical whitepaper provides an in-depth overview of α-solanine, a naturally occurring

glycoalkaloid found in plants of the Solanaceae family. It is intended for researchers, scientists,

and professionals in drug development, offering a detailed exploration of its history,

physicochemical properties, biological activities, and the experimental protocols used for its

study.

Discovery and History
α-Solanine was first isolated in 1820 from the berries of the European black nightshade,

Solanum nigrum, from which it derives its name.[1][2] It is a steroidal glycoalkaloid that plants,

such as potatoes (Solanum tuberosum) and tomatoes, naturally produce as a defense

mechanism against pests and diseases.[2][3][4] Historically, solanine was used in the treatment

of conditions like bronchitis, epilepsy, and asthma.[5] While its toxicity at high doses is well-

documented, recent scientific interest has shifted towards its potential therapeutic applications,

particularly its anticancer properties.[1][3] Research has shown that α-solanine concentrations

are particularly high in the green peels and sprouts of potatoes.[3]
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α-Solanine is a complex molecule consisting of a steroidal aglycone, solanidine, and a

trisaccharide side chain composed of galactose, glucose, and rhamnose.[4][6] Its chemical and

physical properties are summarized in the table below.

Property Value Reference

Molecular Formula C45H73NO15 [7][8]

Molecular Weight 868.1 g/mol [7][8]

Melting Point ~285 °C (decomposes) [7][9]

Appearance
White, odorless solid; slender

needles from 85% alcohol
[7]

Solubility

Practically insoluble in water;

readily soluble in hot alcohol;

practically insoluble in ether

and chloroform.

[5][9]

pKa 6.66 at 15 °C [7]

PubChem CID 9549171 [7]

Biological Activity and Quantitative Data
α-Solanine exhibits a wide range of biological activities, including antineoplastic, anti-

inflammatory, and pesticidal effects.[3][5][10] Its primary mechanism of action in cancer cells

involves inducing apoptosis (programmed cell death), inhibiting cell proliferation, and reducing

migration and invasion.[10][11]
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Cell Line
Cancer
Type

Effect IC50 (24h) IC50 (48h) Reference

A2058
Human

Melanoma

Inhibition of

proliferation,

migration,

and invasion

Not specified Not specified [10]

JEG-3

Human

Choriocarcino

ma

Inhibition of

colony

formation,

induction of

apoptosis

> 30 µM > 30 µM [12]

Various
Multiple

Cancers
Cytotoxicity

10.00 - 32.18

µM

9.65 - 20.84

µM
[13]

Anticancer Activity (In Vivo)
Animal Model Cancer Type Dose Effect Reference

Mice Breast Cancer 5 mg/kg

Significant

reduction in

tumor take rate,

size, and weight;

induction of

apoptosis.

[11][13]

Nude Mice Choriocarcinoma Not specified

Significant

inhibition of

xenograft growth.

[12]

Key Signaling Pathways
α-Solanine modulates several critical signaling pathways involved in cancer progression. Its

ability to induce apoptosis and inhibit proliferation is linked to its influence on pathways such as

PI3K/Akt/mTOR and its regulation of apoptosis-related proteins.

PI3K/Akt/mTOR Signaling Pathway
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α-Solanine has been shown to suppress the phosphorylation of key components of the

PI3K/Akt pathway, which is crucial for cell survival and proliferation.[10] Furthermore, it can

induce autophagy by inhibiting the Akt/mTOR signaling pathway.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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